Cas no 17201-83-1 (Chloromethylpentamethyldisiloxane)

• Product Name: Chloromethylpentamethyldisiloxane
• CAS No: 17201-83-1
• MF: C₆H₁₇ClOSi₂
• MW: 196.822582960129
• MDL: MFCD00053910
• CID: 234510
• Update Time: 2025-11-01

Chloromethylpentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• Chloromethylpentamethyldisiloxane
• 1-(Chloromethyl)-1,1,3,3,3-pentamethyldisiloxane
• 1-Chlor-2.2.4.4-tetramethyl-3-oxa-2.4-disila-pentan
• 1-Chloromethyl-1,1,3,3,3-pentamethylpropanedisiloxane
• 1-chloromethylpentamethyldisiloxane
• Chlormethyl-pentamethyl-disiloxan
• chloromethylpentadisiloxane
• chloromethyl-pentamethyl-disiloxane
• ClCH2SiMe2OSiMe3
• NSC 96799
• Pentamethyl(chloromethyl)disiloxane
• 1-(Chloromethyl)
• -1,1,3,3,3-pentamethyldisiloxane
• 1-(Chloromethyl)-1,1,3,3,3-pentamethylpropanedisiloxane
• Pentamethylchloromethyldisiloxane
• Disiloxane, (chloromethyl)pentamethyl-
• (chloromethyl)dimethyl[(trimethylsilyl)oxy]silane
• NSC96799
• OBSWSTDGLWZVEI-UHFFFAOYSA-N
• (chloromethyl)pentamethyldisiloxane
• chloromethyl-dimethyl-trimethylsilyloxysilane
• ST24037584
• 1-Chloromethyl-1,1,3,3,3-pentameth

• MDL： MFCD00053910
• Inchi： 1S/C6H17ClOSi2/c1-9(2,3)8-10(4,5)6-7/h6H2,1-5H3
• InChI Key： OBSWSTDGLWZVEI-UHFFFAOYSA-N
• SMILES： ClC[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 196.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 109
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.9105 g/cm3 (20 ºC)
• Melting Point: <0°C
• Boiling Point: 151.8 ºC
• Flash Point: 37.6±12.0 ºC,
• Refractive Index: 1.4477
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.23930

Chloromethylpentamethyldisiloxane Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 11
• Safety Instruction： 16-26-36/37/39
• HazardClass：8
• PackingGroup：II
• TSCA：No

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Chloromethylpentamethyldisiloxane

Comprehensive Guide to Chloromethylpentamethyldisiloxane (CAS No. 17201-83-1): Properties, Applications, and Industry Insights

Chloromethylpentamethyldisiloxane (CAS No. 17201-83-1) is a versatile organosilicon compound widely used in industrial and research applications. This siloxane derivative is characterized by its unique molecular structure, combining a chloromethyl group with a pentamethyldisiloxane backbone. Its chemical formula, C₆H₁₇ClOSi₂, reflects its hybrid organic-inorganic nature, making it valuable for surface modification, polymer synthesis, and specialty coatings.

In recent years, the demand for functional siloxanes like Chloromethylpentamethyldisiloxane has surged due to their role in green chemistry and sustainable material development. Researchers are particularly interested in its potential for creating low-energy surfaces and anti-fouling coatings, addressing environmental concerns in marine and industrial settings. The compound's reactivity with hydroxyl groups also makes it a key intermediate in silane coupling agents, which are critical for composite materials in aerospace and automotive industries.

The synthesis of CAS No. 17201-83-1 typically involves the controlled reaction of chloromethylsilane derivatives with hexamethyldisiloxane under specific catalytic conditions. This process requires precise temperature control to optimize yield and purity, with advanced analytical techniques like GC-MS and NMR spectroscopy employed for quality verification. Recent process innovations have focused on reducing solvent waste and improving atom efficiency, aligning with circular economy principles.

From a safety perspective, proper handling of Chloromethylpentamethyldisiloxane requires standard laboratory precautions, including adequate ventilation and personal protective equipment. While not classified as hazardous under normal use conditions, its storage recommendations include moisture-free environments to prevent hydrolysis. These practical considerations are frequently searched by professionals in chemical procurement and lab management roles.

Emerging applications for this compound include its use in nanotechnology and microelectronics, where its ability to form thin, uniform films makes it valuable for semiconductor fabrication. The electronics industry particularly values its dielectric properties and thermal stability in advanced packaging solutions. Additionally, ongoing research explores its potential in biomedical coatings and drug delivery systems, though these applications remain in experimental stages.

The market for organosilicon intermediates like 17201-83-1 is projected to grow significantly, driven by demand from Asia-Pacific manufacturing hubs. Industry analysts attribute this to expanding applications in renewable energy technologies, particularly in solar panel encapsulation and wind turbine blade composites. Technical discussions often focus on balancing performance characteristics with cost-effectiveness in large-scale production.

For researchers considering Chloromethylpentamethyldisiloxane in their work, recent publications highlight its advantages in click chemistry applications and as a building block for dendrimer synthesis. Its compatibility with various reaction conditions and relatively mild handling requirements make it accessible for both academic and industrial laboratories. Comparative studies with similar silane reagents often appear in materials science literature.

Environmental fate studies indicate that CAS 17201-83-1 undergoes gradual hydrolysis in aqueous systems, with degradation products showing low ecological persistence. This environmental profile has become increasingly important for formulators developing eco-friendly products, a major concern in contemporary green manufacturing initiatives. Regulatory compliance information is regularly updated in major chemical databases to assist with product stewardship.

From a technical perspective, the compound's structure-activity relationship continues to be investigated, particularly how its chloromethyl group influences reactivity patterns in different media. Advanced computational chemistry methods are being applied to predict its behavior in novel applications, reducing development time for new formulations. These computational approaches represent a growing trend in materials informatics that many researchers are actively exploring.

Quality specifications for Chloromethylpentamethyldisiloxane typically emphasize purity levels (>98%), with particular attention to minimizing hydrolyzable chloride content. Analytical certificates often include detailed impurity profiles using HPLC and Karl Fischer titration data. These quality parameters are crucial for performance-sensitive applications and are frequently referenced in technical datasheets and research protocols.

In formulation science, the compound's compatibility with various solvents and resins makes it valuable for developing tailored material properties. Recent patent literature describes innovative uses in creating hybrid organic-inorganic materials with enhanced mechanical characteristics. Such developments are particularly relevant to industries seeking lightweight materials with improved durability.

Supply chain considerations for 17201-83-1 include stable production from specialty chemical manufacturers with robust quality systems. Current market trends show increasing preference for suppliers offering comprehensive technical support and application development services alongside the chemical product itself. This reflects broader industry shifts toward value-added solutions in specialty chemicals.

Future research directions for Chloromethylpentamethyldisiloxane may explore its potential in smart materials and responsive coatings, building on its established uses in conventional applications. The intersection of siloxane chemistry with emerging technologies like flexible electronics and energy storage systems presents exciting opportunities for innovation in this field.